Cas no 134650-07-0 (Phosphorothioic acid, O-(1-cyano-2-methylpropyl) O-ethylS-(1-methylpropyl) ester)

• Product name: Phosphorothioic acid, O-(1-cyano-2-methylpropyl) O-ethylS-(1-methylpropyl) ester
• CAS No: 134650-07-0
• MF: C₁₁H₂₂NO₃PS
• MW: 279.33608
• CID: 237024
• PubChem ID: 179291

Phosphorothioic acid, O-(1-cyano-2-methylpropyl) O-ethylS-(1-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid, O-(1-cyano-2-methylpropyl) O-ethylS-(1-methylpropyl) ester
• 2-[butan-2-ylsulfanyl(ethoxy)phosphoryl]oxy-3-methylbutanenitrile
• S-sec-Butyl O-(1-cyano-2-methylpropyl) O-ethyl phosphorothioate
• Phosphorothioic acid, O-(1-cyano-2-methylpropyl) O-ethyl S-(1-methylpropyl) ester
• S-butan-2-yl O-(1-cyano-2-methylpropyl) O-ethyl phosphorothioate
• 134650-07-0
• DTXSID90928709
• SCHEMBL9765904

• Inchi： InChI=1S/C11H22NO3PS/c1-6-10(5)17-16(13,14-7-2)15-11(8-12)9(3)4/h9-11H,6-7H2,1-5H3
• InChI Key： IHGZJCKWNKQDSH-UHFFFAOYSA-N
• SMILES： CCOP(OC(C(C)C)C#N)(=O)SC(CC)C

Computed Properties

• Exact Mass: 279.10580174g/mol
• Monoisotopic Mass: 279.10580174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6Ų
• XLogP3: 2.8